Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate;dihydrochloride

• IUPAC Name: methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate;dihydrochloride
• InChI: InChI=1S/C8H11N3O2.2ClH/c1-13-8(12)6-4-10-7-5-9-2-3-11(6)7;;/h4,9H,2-3,5H2,1H3;2*1H
• InChI Key: JUSXXUJKPFQEIB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C2N1CCNC2.Cl.Cl
• Molecular Formula: C8H13Cl2N3O2
• Molecular Weight: 254.11 g/mol
• CAS No.: 2470436-16-7

Description

Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate;dihydrochloride is a useful research compound. Its molecular formula is C8H13Cl2N3O2 and its molecular weight is 254.11. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate;dihydrochloride is used in the synthesis of various heterocyclic compounds. For instance, it has been used in the synthesis of 7-Benzyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine, where solvents and bases were examined to optimize reaction conditions (Teng Da-wei, 2012).
• Another application is in the preparation of 5H,10H-diimidazo[1,2-a:1′,2′-d]pyrazine-5,10-dione and its derivatives. These compounds are synthesized through various reactions with anilines to form imidazole-2-carboxamides (J. Dirlam et al., 1980).

Biological and Medicinal Research

• Some derivatives of Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate have been explored for their antimicrobial activity. For instance, novel N-arylimidazo[1,2-a]pyrazine-2-carboxamides have been synthesized and screened for this purpose, showing promising results in some cases (B. Jyothi & N. Madhavi, 2019).
• The compound has also been involved in the synthesis of pyrazolo[1',2':1,2]pyrazolo[4,3-d]tetrazolo[1,5-b]pyridazines, which are examples of new C-nucleosides with potential biological implications (L. Golič et al., 1994).

Other Applications

• It is used in the development of fluorescent molecules and potential agricultural herbicides, such as trifluoromethylated pyrazolo[1,5-a]pyrimidine derivatives (Yan‐Chao Wu et al., 2006).
• Additionally, its derivatives are used in chemiluminescence studies, as seen in the synthesis of 3,7-dihydroimidazo[1,2a]pyrazine-3-ones, used to study 'pseudo-flash' chemiluminescence (M. Adamczyk et al., 2003).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with gαq proteins .

Mode of Action

It’s worth noting that similar compounds, such as bim-46174 and its dimeric form bim-46187, are known to silence gαq proteins .

Biochemical Pathways

This leads to the hydrolysis of membrane-bound phosphatidyl-inositol-4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and myo-inositol 1,4,5-trisphosphate (IP3), initiating the release of calcium ions from the endoplasmic or sarcoplasmic reticulum into the cytosol .

Result of Action

Similar compounds known to silence gαq proteins could potentially modulate a wide variety of cellular responses, leading to important physiological functions, such as platelet aggregation, insulin-stimulated glucose transport, as well as pathophysiological consequences, such as heart failure, and cancer .